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Compound of Interest

Compound Name: TARAXACUM

CAS No.: 11189-01-8

Cat. No.: B1175051

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Taraxacum officinale, commonly known as dandelion, is a perennial herbaceous plant widely

distributed in temperate regions.[1][2] The flowers of Taraxacum are a rich source of various

bioactive compounds, particularly flavonoids, which are a class of polyphenolic secondary

metabolites.[2][3] These flavonoids, including luteolin and its glycosides, are known for their

diverse pharmacological effects, such as antioxidant, anti-inflammatory, and anti-cancer

activities.[1] This document provides a detailed protocol for the extraction, purification, and

analysis of flavonoids from Taraxacum flowers, intended for researchers in natural product

chemistry, pharmacology, and drug development.

Experimental Protocols
Materials and Equipment

Plant Material: Fresh or dried Taraxacum flower heads.
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Solvents: Methanol (85-95%), Ethanol (40-70%), Ethyl acetate, Acetone.[4][5][6]

Reagents: Hydrochloric acid, Sodium hydroxide, AB-8 or HPD-100 macroporous adsorption

resin, Silica gel for column chromatography, Acetone.[5][7]

Equipment: Grinder or mill, Reflux extraction apparatus or ultrasonic bath, Rotary evaporator,

Filtration apparatus (e.g., Buchner funnel), Chromatography columns, pH meter,

Spectrophotometer, High-Performance Liquid Chromatography (HPLC) system with a PDA

or MS detector.

Sample Preparation
Harvest fresh Taraxacum flowers and wash them thoroughly with distilled water to remove

any dirt and debris.

Dry the flowers in a well-ventilated area away from direct sunlight or in an oven at a low

temperature (e.g., 40-50°C) until a constant weight is achieved.

Grind the dried flowers into a coarse powder using a grinder or mill.[4][5]

Store the powdered material in an airtight container in a cool, dark place until extraction.

Extraction of Flavonoids
This protocol describes a solvent extraction method, which is a common technique for isolating

flavonoids from plant materials.[4]

Weigh 100 g of the dried dandelion flower powder and place it into a round-bottom flask.

Add a solvent, such as 85% methanol, at a solid-to-liquid ratio of 1:15 (w/v).[5]

Perform reflux extraction for 120 minutes.[5] Alternatively, ultrasonic-assisted extraction can

be employed using 40% ethanol at a liquid-solid ratio of 59.5:1 (mL/g) for approximately 44

minutes.[6]

After extraction, filter the mixture through a Buchner funnel to separate the extract from the

solid residue.
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Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the

solvent.

Purification of Flavonoids
A two-step purification process using macroporous resin and silica gel chromatography is

recommended for obtaining high-purity flavonoids.[5]

2.4.1. Macroporous Resin Chromatography

Adjust the pH of the concentrated extract to approximately 2.5 using hydrochloric acid. Let it

stand for 20-40 minutes and then filter.[5]

Load the filtrate onto a pre-treated AB-8 macroporous resin adsorption column.[5][7]

Wash the column with distilled water to remove impurities, followed by a wash with a low

concentration of methanol (e.g., 5-15%) to remove further impurities.[5]

Elute the flavonoids from the resin using a higher concentration of ethanol or methanol (e.g.,

60-80%).[5]

Collect the eluate containing the flavonoids and concentrate it using a rotary evaporator. Dry

the concentrated eluate to obtain a semi-purified total flavonoid product.

2.4.2. Silica Gel Column Chromatography

Dissolve the semi-purified flavonoid product in a minimal amount of a suitable solvent.

Load the dissolved sample onto a silica gel chromatography column.

Wash the column with a mixture of acetone and methanol (e.g., 3:1 v/v) to remove impurities.

[5]

Elute the flavonoids using a different ratio of acetone and methanol (e.g., 7:1 v/v).[5]

Collect the fractions and monitor the presence of flavonoids using thin-layer chromatography

(TLC) or a spectrophotometer.
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Combine the fractions containing the purified flavonoids, concentrate, and dry to obtain the

final product with a high purity of over 96%.[5]

Analysis of Flavonoids
The identification and quantification of specific flavonoids are typically performed using High-

Performance Liquid Chromatography (HPLC) coupled with a mass spectrometry (MS) detector.

[8]

Data Presentation
The following table summarizes quantitative data from various studies on flavonoid extraction

from Taraxacum.

Extraction
Method

Solvent
Key
Parameters

Total
Flavonoid
Content/Yield

Reference

Solvent

Extraction
Ethyl Acetate

Solid-liquid ratio:

1:70, Temp:

70°C, Time: 1.5

h

7.18% [4]

Ultrasonic-

Assisted
39.6% Ethanol

Liquid-solid ratio:

59.5:1, Time:

43.8 min

2.62% (crude),

54.7% (purified)
[6]

Reflux Extraction 85% Methanol

Solid-liquid ratio:

1:15, Time: 120

min

>96% (after

purification)
[5]

Fermentation &

Extraction
40% Ethanol

Temp: 70°C,

Time: 30 min

356.08 mg/mL

(after

purification)

[7]

Visualization
Experimental Workflow
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The following diagram illustrates the key steps in the isolation and purification of flavonoids

from Taraxacum flowers.
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Click to download full resolution via product page

Caption: Workflow for the isolation of flavonoids from Taraxacum flowers.

Signaling Pathway
Flavonoids from Taraxacum, such as luteolin, are known to exert their antioxidant effects

through the activation of the Nrf2 signaling pathway. The diagram below illustrates this

mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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